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Compound of Interest

Compound Name: Alexa Fluor 680 NHS ester

Cat. No.: B15552825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Alexa Fluor 680 NHS ester, a
widely used near-infrared (NIR) fluorescent dye. This document details its core properties,

experimental protocols for its use in labeling, and its applications in various research contexts,

with a focus on providing practical information for laboratory professionals.

Core Properties and Characteristics
Alexa Fluor 680 NHS ester is a bright and photostable amine-reactive fluorescent dye.[1] Its

succinimidyl ester (NHS ester) moiety allows for the covalent labeling of primary amines (R-

NH₂) present on proteins, amine-modified oligonucleotides, and other molecules.[2][3][4] This

dye is particularly well-suited for applications requiring high sensitivity and low background

fluorescence, such as in vivo imaging and quantitative Western blotting.[5][6]

Chemical and Spectral Properties
The key chemical and spectral properties of Alexa Fluor 680 NHS ester are summarized in

the table below. This data is crucial for designing experiments and selecting appropriate

instrumentation.
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Property Value Reference

Molecular Formula C₃₉H₄₇BrN₄O₁₃S₃ [7]

Molecular Weight 955.91 g/mol [7][8]

Excitation Maximum (Ex) 679 nm [2][7][9]

Emission Maximum (Em) 702 nm [2][7][9]

Extinction Coefficient 183,000 cm⁻¹M⁻¹ [4][10]

Solubility Water, DMSO, DMF [6]

pH Sensitivity pH-insensitive from pH 4 to 10 [3][4]

Spectrally Similar Dyes Cy5.5, DyLight 680, IRDye 680 [4][6][11]

Advantages of Alexa Fluor 680
Alexa Fluor 680 offers several advantages over other fluorescent dyes in its spectral range:

Brightness and Photostability: Alexa Fluor 680 conjugates are significantly brighter and more

photostable than those of spectrally similar dyes like Cy5.5.[3][4][12] This allows for longer

exposure times and the detection of low-abundance targets.

Low Self-Quenching: The dye can be attached to proteins at high molar ratios without

significant self-quenching, leading to brighter conjugates and more sensitive detection.[6]

Near-Infrared Emission: Its emission in the near-infrared spectrum minimizes

autofluorescence from biological samples, resulting in a higher signal-to-noise ratio.[5]

Water Solubility: The dye's water solubility simplifies the labeling process and is beneficial for

biological applications.[3][4]

Experimental Protocols
Protein and Antibody Labeling with Alexa Fluor 680 NHS
Ester
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The following is a detailed protocol for the covalent labeling of proteins, particularly IgG

antibodies, with Alexa Fluor 680 NHS ester. This protocol is a synthesis of best practices from

multiple sources.

2.1.1. Materials

Protein or antibody to be labeled (in a primary amine-free buffer)

Alexa Fluor 680 NHS ester

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3–8.5

Purification column (e.g., size-exclusion chromatography)

Quenching solution (optional): 1.5 M hydroxylamine, pH 8.5

2.1.2. Protocol Steps

Protein Preparation:

Ensure the protein is at a concentration of at least 2 mg/mL for optimal labeling.[2][7]

Labeling efficiency is significantly reduced at lower concentrations.[2][7]

The protein must be in a buffer free of primary amines (e.g., Tris or glycine) and

ammonium ions, as these will compete with the labeling reaction.[7] If necessary, dialyze

the protein against a suitable buffer like phosphate-buffered saline (PBS).

Dye Preparation:

Immediately before use, prepare a 10 mM stock solution of Alexa Fluor 680 NHS ester in
anhydrous DMSO or DMF.[2][7]

Vortex the solution to ensure the dye is fully dissolved.

Reaction Setup:
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Adjust the pH of the protein solution to 8.3–8.5 using the reaction buffer.[7]

Calculate the required volume of the dye stock solution. A molar ratio of dye to protein

between 10:1 and 20:1 is a common starting point for IgG antibodies.[2][7] The optimal

ratio may need to be determined empirically for other proteins.

Labeling Reaction:

While gently stirring, slowly add the calculated volume of the dye stock solution to the

protein solution.

Incubate the reaction for 1 hour at room temperature, protected from light.[3][4]

Quenching (Optional):

To stop the reaction, you can add a quenching solution to react with any unreacted dye.

Purification:

Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column.

Collect the fractions containing the labeled protein.

Storage:

Store the purified conjugate at 4°C, protected from light. For long-term storage, it can be

aliquoted and frozen at -20°C.[2]

2.1.3. Workflow for Antibody Labeling
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Preparation

Labeling Reaction

Purification & Storage

Prepare Protein
(2-10 mg/mL, amine-free buffer)

Adjust Protein pH to 8.3-8.5

Prepare Dye Stock
(10 mM in DMSO/DMF)

Add Dye to Protein
(10:1 to 20:1 molar ratio)

Incubate 1 hr at RT, protected from light

Purify via Size-Exclusion Chromatography

Store Conjugate at 4°C or -20°C
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Workflow for labeling an antibody with Alexa Fluor 680 NHS ester.

Applications in Research
Alexa Fluor 680-conjugated molecules are utilized in a variety of applications, primarily in

fluorescence imaging and detection.
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In Vivo Imaging
The near-infrared fluorescence of Alexa Fluor 680 makes it an excellent choice for in vivo

imaging in small animals, as light in this region can penetrate tissues more deeply and with less

scattering and autofluorescence.[6]

3.1.1. Experimental Workflow for In Vivo Imaging

The following diagram illustrates a general workflow for an in vivo imaging experiment using an

Alexa Fluor 680-labeled targeting agent (e.g., an antibody or peptide).

Preparation

Imaging Procedure

Data Analysis

Prepare Animal Model
(e.g., tumor xenograft)

Inject Probe into Animal
(e.g., tail vein injection)

Prepare Alexa Fluor 680-labeled Probe

Acquire Images at Various Time Points

Analyze Image Data
(quantify fluorescence intensity)

Ex Vivo Analysis (optional)
(image individual organs)
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A generalized workflow for in vivo imaging experiments.

Fluorescent Western Blotting
Alexa Fluor 680-conjugated secondary antibodies are frequently used for fluorescent Western

blotting. This technique offers a wider dynamic range and the potential for multiplexing

(detecting multiple proteins on the same blot) compared to traditional chemiluminescent

methods.[5][7]

Flow Cytometry
The brightness of Alexa Fluor 680 makes it suitable for flow cytometry, allowing for the sensitive

detection and quantification of cell surface and intracellular antigens.[3][4]

Signaling Pathway Analysis
Alexa Fluor 680-conjugated antibodies are valuable tools for studying cellular signaling

pathways. For example, they can be used to visualize the localization and expression levels of

key signaling proteins.

Example: EGFR/HER2 Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor

Receptor 2 (HER2) are key players in cell proliferation and survival. Antibodies targeting these

receptors, when conjugated to Alexa Fluor 680, can be used to study their expression and

trafficking in cancer cells.
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Simplified EGFR/HER2 signaling pathway.

Quantitative Data Summary
The following tables provide a summary of key quantitative data related to the use of Alexa
Fluor 680 NHS ester.

Table 1: Recommended Molar Ratios for Labeling

Target Molecule
Recommended
Dye:Protein Molar Ratio

Reference

IgG Antibody 10:1 to 20:1 [2][7]

Other Proteins
5:1 to 20:1 (optimization

recommended)
[13]

Table 2: Comparison of Alexa Fluor 680 with Other Dyes

Feature Alexa Fluor 680 Cy5.5

Relative Brightness Brighter Less Bright

Photostability More Photostable Less Photostable

Self-Quenching Low Higher

Note: Comparative data is based on qualitative descriptions from various sources.[4][12]

Conclusion
Alexa Fluor 680 NHS ester is a versatile and powerful tool for researchers in various fields. Its

exceptional brightness, photostability, and near-infrared emission make it a superior choice for

a wide range of applications, from high-sensitivity Western blotting to in vivo imaging. By

following the detailed protocols and understanding the core properties outlined in this guide,

researchers can effectively utilize this fluorescent dye to advance their scientific investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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